Cas no 2580190-51-6 (lithium(1+) 6-methyl-1,3-benzothiazole-2-carboxylate)

• Product Name: lithium(1+) 6-methyl-1,3-benzothiazole-2-carboxylate
• CAS No: 2580190-51-6
• MF: C₉H₈LiNO₂S
• MW: 201.171320915222
• MDL: MFCD33019876
• CID: 5599289
• PubChem ID: 155858329
• Update Time: 2025-05-24

lithium(1+) 6-methyl-1,3-benzothiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylic acid, 6-methyl-, lithium salt (1:1)
• lithium(1+) 6-methyl-1,3-benzothiazole-2-carboxylate
• Lithium;6-methyl-1,3-benzothiazole-2-carboxylate
• 2580190-51-6
• EN300-27118134

• MDL： MFCD33019876
• Inchi： 1S/C9H7NO2S.Li.H/c1-5-2-3-6-7(4-5)13-8(10-6)9(11)12;;/h2-4H,1H3,(H,11,12);;
• InChI Key： ALPDHVKATGOXNK-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC(C)=CC=C2N=1)(=O)O.[LiH]

Computed Properties

• Exact Mass: 199.02792804g/mol
• Monoisotopic Mass: 199.02792804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3Ų

Additional information on lithium(1+) 6-methyl-1,3-benzothiazole-2-carboxylate

Lithium(1+) 6-Methyl-1,3-Benzothiazole-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2580190-51-6, known as lithium(1+) 6-methyl-1,3-benzothiazole-2-carboxylate, is a significant molecule in the field of organic chemistry and materials science. This compound is a lithium salt of the corresponding carboxylic acid derivative, which belongs to the benzothiazole family. Benzothiazoles are widely studied due to their unique electronic properties and potential applications in various fields such as optoelectronics, catalysis, and drug discovery.

Benzothiazole derivatives have been a focal point of research due to their ability to act as versatile building blocks in organic synthesis. The presence of the methyl group at the 6-position of the benzothiazole ring introduces steric effects and modulates the electronic properties of the molecule, making it suitable for specific applications. The carboxylate group further enhances its reactivity and compatibility with various chemical systems.

Recent studies have highlighted the potential of lithium(1+) 6-methyl-1,3-benzothiazole-2-carboxylate in lithium-ion batteries. The compound has been investigated as an electrolyte additive, where it can stabilize the solid-electrolyte interphase (SEI) layer on the anode surface. This stabilization improves the cycling stability and safety of lithium-ion batteries, making it a promising candidate for next-generation energy storage systems.

In addition to its electrochemical applications, this compound has shown potential in drug delivery systems. The benzothiazole moiety is known for its ability to interact with biological systems, and the carboxylate group can be functionalized to target specific receptors or enzymes. Recent research has explored its role as a precursor for anti-inflammatory and anticancer agents, where it exhibits selective cytotoxicity against cancer cells while sparing normal cells.

The synthesis of lithium(1+) 6-methyl-1,3-benzothiazole-2-carboxylate typically involves a two-step process: first, the preparation of the corresponding carboxylic acid via nucleophilic aromatic substitution or coupling reactions; second, neutralization with lithium hydroxide or other suitable bases to form the lithium salt. Optimization of reaction conditions, such as temperature and solvent choice, is crucial to achieve high yields and purity.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that under specific conditions, it can undergo enzymatic degradation, reducing its environmental footprint. This makes it a sustainable choice for applications where eco-friendliness is a priority.

Furthermore, lithium(1+) 6-methyl-1,3-benzothiazole-2-carboxylate has been explored in photovoltaic devices due to its ability to act as a charge transport layer. Its electronic structure allows efficient electron mobility, which is essential for achieving high power conversion efficiencies in solar cells.

In conclusion, lithium(1+) 6-methyl-1,3-benzothiazole-2-carboxylate (CAS No. 2580190-51-6) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it a valuable tool in modern chemistry and materials science. As research continues to uncover new potentials for this compound, its role in advancing technology and medicine is expected to grow significantly.